Cas no 1338090-89-3 (tert-butyl (4S)-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate)

• Product Name: tert-butyl (4S)-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate
• CAS No: 1338090-89-3
• MF: C₁₄H₂₉NO₆SSi
• MW: 367.533664464951
• CID: 5140622
• PubChem ID: 101540458
• Update Time: 2026-03-03

tert-butyl (4S)-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4S)-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dioxooxathiazolidine-3-carboxylate
• 1,2,3-Oxathiazolidine-3-carboxylic acid, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, 1,1-dimethylethyl ester, 2,2-dioxide, (4S)-
• tert-butyl (S)-4-(((tert-butyldimethylsilyl)oxy)methyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• (S)-tert-Butyl 4-(((tert-butyldimethylsilyl)oxy)methyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• tert-butyl (4S)-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate
• (S)-4-(TERT BUTYL-DIMETHYL-SILANYLOXYMETHYL)-2,2-DIOXO-[1,2,3]OXATHIAZOLIDINE-3-CARBOXYLIC ACID TERT-BUTYL ESTER
• CS-0527584
• 1338090-89-3
• (S)-tert-Butyl4-(((tert-butyldimethylsilyl)oxy)methyl)-1,2,3-oxathiazolidine-3-carboxylate2,2-dioxide
• F76756

• Inchi： 1S/C14H29NO6SSi/c1-13(2,3)21-12(16)15-11(9-19-22(15,17)18)10-20-23(7,8)14(4,5)6/h11H,9-10H2,1-8H3/t11-/m1/s1
• InChI Key： RPUMQEBNCDQJQN-LLVKDONJSA-N
• SMILES： O1C[C@H](CO[Si](C(C)(C)C)(C)C)N(C(OC(C)(C)C)=O)S1(=O)=O

Computed Properties

• Exact Mass: 367.14848535g/mol
• Monoisotopic Mass: 367.14848535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5Ų

Additional information on tert-butyl (4S)-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate

Comprehensive Analysis of tert-butyl (4S)-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 1338090-89-3)

The compound tert-butyl (4S)-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 1338090-89-3) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the oxathiazolidine core and silyl ether protection, make it invaluable for asymmetric synthesis and drug development. Researchers and manufacturers frequently seek this compound for its role in constructing complex bioactive molecules, particularly in the development of protease inhibitors and antiviral agents.

In recent years, the demand for chiral building blocks like tert-butyl (4S)-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate has surged due to advancements in precision medicine and targeted drug delivery systems. The compound’s stereochemical purity (4S configuration) is critical for ensuring the efficacy and safety of final pharmaceutical products. Laboratories often employ this intermediate in peptide mimetics synthesis, where its oxathiazolidine-2,2-dioxide moiety serves as a versatile scaffold for introducing sulfur-containing functional groups.

One of the most searched questions regarding CAS No. 1338090-89-3 revolves around its synthetic applications and handling stability. The tert-butyl(dimethyl)silyl (TBS) protecting group in this compound enhances its stability under acidic conditions, making it ideal for multi-step reactions. Additionally, the carboxylate functionality allows for further derivatization, aligning with modern trends in green chemistry and atom-economical synthesis. Researchers also explore its compatibility with flow chemistry techniques, addressing industry demands for scalable and sustainable production methods.

The pharmacological relevance of tert-butyl (4S)-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate extends to its potential in enzyme inhibition studies. Its structural motif is analogous to transition-state inhibitors, a hotspot in drug discovery for diseases like diabetes and viral infections. Online discussions frequently highlight its role in optimizing drug bioavailability, as the silyl ether group can modulate lipophilicity—a key factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

From a technical perspective, CAS No. 1338090-89-3 requires stringent storage conditions (typically under inert atmosphere at low temperatures) to preserve its reactivity. Analytical methods such as HPLC and NMR are essential for verifying its purity, a topic often queried in academic forums. The compound’s spectroscopic data (e.g., characteristic ¹³C NMR signals near 170 ppm for the carboxylate carbonyl) are well-documented, aiding in quality control.

In summary, tert-butyl (4S)-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dioxo-oxathiazolidine-3-carboxylate exemplifies the intersection of synthetic innovation and therapeutic potential. Its applications in asymmetric catalysis, peptide chemistry, and medicinal chemistry continue to inspire cutting-edge research, reflecting broader scientific priorities like molecular diversity and sustainable synthesis.